Cas no 4054-54-0 (2-Dodecanol, 1-amino-)
2-Dodecanol, 1-amino- is a primary amino alcohol with a 12-carbon alkyl chain, offering a unique combination of hydrophobic and hydrophilic properties due to its amphiphilic structure. This compound is characterized by its amino group at the primary carbon position, which enhances its reactivity in chemical synthesis, particularly in the formation of amides, esters, and other derivatives. Its long alkyl chain contributes to solubility in organic solvents, making it useful in surfactant applications, corrosion inhibitors, and as an intermediate in specialty chemical synthesis. The presence of both functional groups allows for versatile modifications, enabling tailored applications in pharmaceuticals, agrochemicals, and material science.
2-Dodecanol, 1-amino- structure
Product Name:2-Dodecanol, 1-amino-
CAS No:4054-54-0
MF:C12H27NO
MW:201.348883867264
MDL:MFCD09260506
CID:1515191
PubChem ID:18332275
Update Time:2025-06-07
2-Dodecanol, 1-amino- Chemical and Physical Properties
Names and Identifiers
-
- 2-Dodecanol, 1-amino-
- 1-AMINO-DODECAN-2-OL
- SCHEMBL380548
- 4054-54-0
- 1-aminododecan-2-ol
- MFCD09260506
- F94394
- CHEMBL239470
- VIXJLJIOHUCFAI-UHFFFAOYSA-N
- AKOS015151129
-
- MDL： MFCD09260506
- Inchi： 1S/C12H27NO/c1-2-3-4-5-6-7-8-9-10-12(14)11-13/h12,14H,2-11,13H2,1H3
- InChI Key： VIXJLJIOHUCFAI-UHFFFAOYSA-N
- SMILES： OC(CN)CCCCCCCCCC
Computed Properties
- Exact Mass: 201.20941
- Monoisotopic Mass: 201.209264485g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 14
- Rotatable Bond Count: 10
- Complexity: 107
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.7
- Topological Polar Surface Area: 46.2Ų
Experimental Properties
- PSA: 46.25
2-Dodecanol, 1-amino- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| abcr | AB286172-1 g |
1-Amino-dodecan-2-ol |
4054-54-0 | 1g |
€638.50 | 2023-04-26 | ||
| abcr | AB286172-1g |
1-Amino-dodecan-2-ol; . |
4054-54-0 | 1g |
€638.50 | 2025-04-18 |
2-Dodecanol, 1-amino- Related Literature
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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3. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
4054-54-0 (2-Dodecanol, 1-amino-) Related Products
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- 14627-64-6(2-Hexadecanol, 1-amino-)
- 100423-07-2(2-Pentanol, 1-amino-, hydrochloride)
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